Cas no 951894-63-6 (2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene)

• Product Name: 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene
• CAS No: 951894-63-6
• MF: C₁₀H₁₀ClF
• MW: 184.637805461884
• CID: 4722832
• Update Time: 2025-05-19

2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(5-FLUORO-2-METHYLPHENYL)-1-PROPENE
• FCH870532
• 2-(2-CHLOROPROP-2-EN-1-YL)-4-FLUORO-1-METHYLBENZENE
• 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene

• Inchi： 1S/C10H10ClF/c1-7-3-4-10(12)6-9(7)5-8(2)11/h3-4,6H,2,5H2,1H3
• InChI Key： JACBDHWPTLFSCQ-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=C(C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene

Introduction to 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene (CAS No. 951894-63-6)

2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene, identified by the CAS number 951894-63-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of α,β-unsaturated alkenes, characterized by the presence of a reactive double bond and functional groups that make it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene include a chloro substituent at the second carbon atom and a phenyl ring substituted with a fluoro group at the fifth position as well as a methyl group at the second position. These substituents contribute to its unique reactivity and make it a versatile building block for the development of novel chemical entities.

In recent years, there has been growing interest in α,β-unsaturated alkenes due to their utility in constructing biologically active compounds. The presence of both electron-withdrawing and electron-donating groups in 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene enhances its participation in various chemical reactions, such as Diels-Alder reactions, Michael additions, and cross-coupling reactions. These reactions are fundamental in drug discovery and lead optimization processes.

One of the most compelling aspects of 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene is its potential application in the synthesis of pharmaceutical compounds. Fluorinated aromatic rings are commonly found in bioactive molecules due to their ability to improve metabolic stability, lipophilicity, and binding affinity. The incorporation of such motifs into drug candidates often leads to enhanced pharmacological properties. For instance, studies have shown that fluorine atoms can modulate the electronic properties of aromatic systems, thereby influencing their interactions with biological targets.

Recent research has highlighted the use of 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often targeted by therapeutic agents. The compound's reactivity allows for the facile introduction of complex structures onto a kinase inhibitor scaffold, enabling the exploration of novel chemotypes. This has led to several promising candidates entering preclinical development pipelines.

The synthesis of 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve the chlorination of propene derivatives followed by functional group transformations to introduce the fluoro-substituted phenyl ring. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields.

In addition to its pharmaceutical applications, 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene has shown promise in materials science. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored properties. Such materials could find applications in coatings, adhesives, and even electronic components where specific chemical functionalities are required.

The role of computational chemistry in understanding the reactivity of 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene cannot be overstated. Molecular modeling techniques have provided insights into how different substituents influence its electronic structure and interaction with other molecules. These insights are crucial for designing experiments and optimizing synthetic routes.

Future directions in the study of 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene may focus on exploring its derivatives and exploring new reaction pathways that could enhance its utility as a synthetic intermediate. Additionally, green chemistry principles may guide efforts to develop more environmentally friendly synthetic methods that minimize hazardous waste.

In conclusion, 2-Chloro-3-(5-fluoro-2-methylphenyl)-1-propene (CAS No. 951894-63-6) is a compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists, while its biological relevance positions it as a key player in drug discovery efforts.